Cas no 1604-40-6 (9,10-Anthracenedione,2,6-dinitro-)
1604-40-6 structure
Product Name:9,10-Anthracenedione,2,6-dinitro-
CAS No:1604-40-6
MF:C14H6N2O6
MW:298.207243442535
CID:199114
PubChem ID:74145
Update Time:2025-04-19
9,10-Anthracenedione,2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,2,6-dinitro-
- 2,6-dinitroanthracene-9,10-dione
- 2,6-dinitroanthraquinone
- SCHEMBL11207794
- 2,6-dinitroan-thraquinone
- DTXSID40166876
- 1604-40-6
- EINECS 216-511-9
- 9,10-Anthracenedione, 2,6-dinitro-
- 2,6-DINITRO-9,10-ANTHRACENEDIONE
- PVN99864LS
- UNII-PVN99864LS
- NS00025224
-
- Inchi: 1S/C14H6N2O6/c17-13-9-3-1-7(15(19)20)5-11(9)14(18)10-4-2-8(16(21)22)6-12(10)13/h1-6H
- InChI Key: OPXXCGAYBFDPHY-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(=CC=2C(C2C=CC(=CC=21)[N+](=O)[O-])=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 298.02258
- Monoisotopic Mass: 298.02258592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 120.42
9,10-Anthracenedione,2,6-dinitro- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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